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Compound of Interest

Compound Name:

Tert-butyl 3-

(hydroxymethyl)piperazine-1-

carboxylate

Cat. No.: B153220 Get Quote

A Researcher's Guide to Safely Handling Tert-butyl
3-(hydroxymethyl)piperazine-1-carboxylate
This guide provides essential safety protocols and logistical information for the handling,

storage, and disposal of Tert-butyl 3-(hydroxymethyl)piperazine-1-carboxylate (CAS No:

278788-66-2). Adherence to these procedures is critical for ensuring the personal safety of

researchers, scientists, and drug development professionals, and for maintaining a secure

laboratory environment.

Hazard Identification
Based on safety data for the compound and structurally similar chemicals, Tert-butyl 3-
(hydroxymethyl)piperazine-1-carboxylate is classified as an irritant.[1][2][3] The primary

hazards are associated with skin, eye, and respiratory system contact.

Signal Word: Warning[1][3][4]

GHS Hazard Pictogram: GHS07 (Exclamation Mark)[4]

Hazard Statements:

H315: Causes skin irritation.[1][3][5]
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H319: Causes serious eye irritation.[1][3][5]

H335: May cause respiratory irritation.[1][3][4]

H302: Harmful if swallowed.[4][6]

Personal Protective Equipment (PPE)
A thorough risk assessment should precede any handling of this chemical. The following table

outlines the mandatory PPE to mitigate the identified risks.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection Safety Goggles & Face Shield

Wear tightly fitting chemical

splash goggles that conform to

EN 166 (EU) or NIOSH (US)

standards.[7] A face shield is

recommended when there is a

significant risk of splashing.

Hand Protection Chemical-Resistant Gloves

Use disposable nitrile rubber

gloves inspected for integrity

before use.[7] For prolonged or

repeated contact, consult the

manufacturer's resistance

data. Contaminated gloves

must be disposed of according

to laboratory and local

regulations.

Skin and Body Protection Laboratory Coat

A standard lab coat is required

to prevent skin contact.[1][8]

For procedures with a higher

risk of exposure, an impervious

apron or suit may be

necessary. Contaminated

clothing must be removed and

washed before reuse.[1][2]

Respiratory Protection Respirator (if needed)

All handling should occur in a

well-ventilated area, preferably

a chemical fume hood, to keep

airborne concentrations low.[1]

[8] If ventilation is inadequate

or if dust/aerosols are

generated, use a NIOSH-

approved respirator.[7][9]
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Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation: Before starting, ensure the work area (e.g., fume hood) is clean and safety

equipment, including an eyewash station and safety shower, is accessible and operational.

[1] Don all required PPE as specified in the table above.

Handling: Weigh and transfer the chemical within a ventilated enclosure to prevent the

formation of dust and aerosols. Avoid all direct contact with the substance.[1] Use non-

sparking tools if there is any fire risk.[7]

Post-Handling: After use, decontaminate all equipment and work surfaces. Wash hands and

any exposed skin thoroughly with soap and water.[1][2]
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A standard workflow for the safe handling of chemical reagents.
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Storage Plan
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][7]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[10]

Some suppliers recommend refrigerated storage (e.g., 0-8 °C).[4] Always follow the storage

temperature guidance provided on the product label.

Spill and Emergency Plan
Evacuate: Evacuate non-essential personnel from the spill area and ensure adequate

ventilation.[7]

Contain: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to

enter drains.[1][7]

Clean-Up: Wearing full PPE, absorb the spill with inert material (e.g., sand, vermiculite) and

sweep it into a suitable, closed, and labeled container for disposal.[1][2]

Decontaminate: Thoroughly clean the spill area once the material has been removed.

Disposal Plan
Waste Collection: All chemical waste and contaminated materials (e.g., gloves, absorbent

pads) must be collected in a designated and clearly labeled hazardous waste container.[1]

Disposal: The disposal of surplus and non-recyclable solutions must be managed by a

licensed professional waste disposal service. Dispose of the contents and container in

accordance with all applicable local, state, and federal regulations.[1][2]

Packaging: Do not reuse empty containers. They should be disposed of as unused products.

[1]
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Logical relationship between chemical hazards and safety controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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